Cas no 856886-61-8 (856886-61-8)

• Product Name: 856886-61-8
• CAS No: 856886-61-8
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5575813
• PubChem ID: 57844968
• Update Time: 2025-07-08

856886-61-8 Chemical and Physical Properties

Names and Identifiers

• N14271
• 856886-61-8
• AKOS018770124
• 1-(5-BROMO-3-PYRIDINYL)-1-PENTANONE
• SCHEMBL7533255
• 1-Pentanone, 1-(5-bromo-3-pyridinyl)-

• Inchi： 1S/C10H12BrNO/c1-2-3-4-10(13)8-5-9(11)7-12-6-8/h5-7H,2-4H2,1H3
• InChI Key： LLQQTUKKIVZNAZ-UHFFFAOYSA-N
• SMILES： C(C1=CC(Br)=CN=C1)(=O)CCCC

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Additional information on 856886-61-8

Research Brief on 856886-61-8: Recent Advances in Chemical Biology and Pharmaceutical Applications

The compound 856886-61-8 has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its molecular structure, biological activity, and implications for drug development. Recent studies have highlighted its role as a promising candidate for targeting specific disease pathways, making it a focal point for ongoing research.

856886-61-8, a small molecule with a defined chemical structure, has been investigated for its interaction with various biological targets. Recent publications indicate that this compound exhibits high selectivity and potency in modulating key enzymes or receptors involved in inflammatory and oncogenic processes. For instance, a 2023 study demonstrated its efficacy in inhibiting a critical kinase pathway associated with tumor proliferation, suggesting its potential as an anti-cancer agent.

In addition to its therapeutic potential, the pharmacokinetic profile of 856886-61-8 has been a subject of rigorous investigation. Advanced in vitro and in vivo models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies reveal favorable bioavailability and minimal off-target effects, further supporting its candidacy for clinical development. However, challenges such as metabolic stability and formulation optimization remain areas of active research.

The synthesis and scalable production of 856886-61-8 have also seen notable advancements. Recent methodologies have improved yield and purity, addressing earlier limitations in large-scale manufacturing. Innovations in green chemistry approaches have further enhanced the sustainability of its production, aligning with the growing emphasis on environmentally friendly pharmaceutical processes.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of 856886-61-8 from bench to bedside. Preclinical trials have shown promising results, paving the way for upcoming Phase I clinical trials to assess its safety and tolerability in humans. Regulatory considerations, including intellectual property and patent filings, are also being actively managed to ensure compliance and commercial viability.

In conclusion, 856886-61-8 represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted applications, coupled with robust scientific validation, position it as a key player in the next generation of therapeutics. Continued research and development efforts will be critical to unlocking its full potential and addressing remaining challenges in its clinical translation.